Cas no 1704079-55-9 (1-(2-chloro-4-methylphenyl)cyclohexan-1-amine)

• Product Name: 1-(2-chloro-4-methylphenyl)cyclohexan-1-amine
• CAS No: 1704079-55-9
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 6007739
• PubChem ID: 117321179
• Update Time: 2025-06-11

1-(2-chloro-4-methylphenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-methylphenyl)cyclohexan-1-amine
• EN300-1993045
• 1704079-55-9

• Inchi： 1S/C13H18ClN/c1-10-5-6-11(12(14)9-10)13(15)7-3-2-4-8-13/h5-6,9H,2-4,7-8,15H2,1H3
• InChI Key： GRLCUVZRFZUKDH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1(CCCCC1)N

Computed Properties

• Exact Mass: 223.1127773g/mol
• Monoisotopic Mass: 223.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2-chloro-4-methylphenyl)cyclohexan-1-amine

1-(2-Chloro-4-methylphenyl)cyclohexan-1-amine: A Comprehensive Overview

1-(2-Chloro-4-methylphenyl)cyclohexan-1-amine (CAS No. 1704079-55-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-(2-chloro-4-methylphenyl)cyclohexan-1-amine consists of a cyclohexane ring substituted with an amine group and a 2-chloro-4-methylphenyl moiety. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The cyclohexane ring provides steric hindrance, which can influence the compound's interactions with biological targets, while the chloro and methyl substituents on the phenyl ring contribute to its lipophilicity and electronic properties.

Recent studies have explored the pharmacological properties of 1-(2-chloro-4-methylphenyl)cyclohexan-1-amine. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are implicated in various diseases. Research has shown that 1-(2-chloro-4-methylphenyl)cyclohexan-1-amine can selectively bind to specific GPCRs, potentially modulating their activity and offering therapeutic benefits.

In addition to its receptor modulation properties, 1-(2-chloro-4-methylphenyl)cyclohexan-1-amine has been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation. This property makes it a promising candidate for the treatment of inflammatory disorders.

The pharmacokinetic profile of 1-(2-chloro-4-methylphenyl)cyclohexan-1-amine has also been studied to understand its behavior in biological systems. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has good bioavailability, which is essential for its therapeutic efficacy. Additionally, it shows low toxicity and good safety margins, making it suitable for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-chloro-4-methylphenyl)cyclohexan-1-amine in various therapeutic indications. Early results from phase I trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of efficacy. These findings have paved the way for more advanced clinical trials to further investigate its potential as a novel therapeutic agent.

Beyond its therapeutic applications, 1-(2-chloro-4-methylphenyl)cyclohexan-1-amine has also been studied for its use as a research tool in chemical biology. Its ability to selectively modulate specific biological targets makes it valuable for understanding the underlying mechanisms of various diseases and for developing new drug discovery strategies.

In conclusion, 1-(2-chloro-4-methylphenyl)cyclohexan-1-amine (CAS No. 1704079-55-9) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a valuable asset in the fields of medicinal chemistry and pharmaceutical research.